Cas no 702638-74-2 (N-(3-Aminophenyl)pyrrolidine-1-carboxamide)

• Product name: N-(3-Aminophenyl)pyrrolidine-1-carboxamide
• CAS No: 702638-74-2
• MF: C₁₁H₁₅N₃O
• MW: 205.2563
• MDL: MFCD11125780
• CID: 1742465
• PubChem ID: 29798917

N-(3-Aminophenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide, N-(3-aminophenyl)-
• N-(3-aminophenyl)-1-Pyrrolidinecarboxamide
• Pyrrolidine-1-carboxylic acid (3-amino-phenyl)-amide
• MFCD11125780
• SY095191
• DA-41651
• 1-Pyrrolidinecarboxamide,N-(3-aminophenyl)-
• N16850
• Z356292572
• ZXTAQMNPVKRVFU-UHFFFAOYSA-N
• CDB63874
• EN300-7435699
• ALBB-033855
• 702638-74-2
• n-(3-aminophenyl)pyrrolidine-1-carboxamide
• SCHEMBL432419
• NS-02184
• AKOS009224197
• N-(3-Aminophenyl)pyrrolidine-1-carboxamide

• MDL： MFCD11125780
• Inchi： InChI=1S/C11H15N3O/c12-9-4-3-5-10(8-9)13-11(15)14-6-1-2-7-14/h3-5,8H,1-2,6-7,12H2,(H,13,15)
• InChI Key： ZXTAQMNPVKRVFU-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=O)NC2=CC=CC(=C2)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-Aminophenyl)pyrrolidine-1-carboxamide

N-(3-Aminophenyl)pyrrolidine-1-carboxamide: A Promising Compound in Pharmaceutical Research

N-(3-Aminophenyl)pyrrolidine-1-carboxamide, with the CAS number 702638-74-2, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has attracted considerable attention due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies and pharmacological studies have further highlighted its significance in targeting various biological pathways.

The chemical structure of N-(3-Aminophenyl)pyrrolidine-1-carboxamide consists of a pyrrolidine ring connected to a carboxamide group, which is substituted with a 3-aminophenyl moiety. This structural arrangement contributes to its diverse pharmacological properties, including potential interactions with enzyme systems and receptor targets. The compound's molecular formula, C12H15N3O, and molecular weight of 225.27 g/mol are fundamental to understanding its chemical behavior and biological activity.

Recent research has focused on the synthesis of N-(3-Aminophenyl)pyrrolidine-1-carboxamide through efficient and scalable methods. One notable approach involves the use of microwave-assisted coupling reactions, which significantly enhance reaction yields and reduce synthesis time. This method has been validated in several studies, demonstrating its potential for industrial-scale production of the compound. The optimization of reaction conditions, including temperature and catalyst selection, has further improved the efficiency of this synthesis route.

Pharmacological studies on N-(3-Aminophenyl)pyrrolidine-1-carboxamide have revealed its potential as a modulator of specific enzymatic pathways. For instance, in vitro experiments have shown that the compound exhibits inhibitory activity against certain kinases, suggesting its potential in the development of targeted therapies for diseases such